Cas no 1380740-41-9 (5-methyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde)

• Product Name: 5-methyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde
• CAS No: 1380740-41-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 5100175
• Update Time: 2026-03-03

5-methyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde

• Inchi： 1S/C9H8N2O/c1-6-4-11-9-7(2-3-10-9)8(6)5-12/h2-5H,1H3,(H,10,11)
• InChI Key： ZDZNNMSRRQFQDV-UHFFFAOYSA-N
• SMILES： C12NC=CC1=C(C=O)C(C)=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-methyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde

Recent Advances in the Application of 5-methyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde (CAS: 1380740-41-9) in Chemical Biology and Pharmaceutical Research

The compound 5-methyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde (CAS: 1380740-41-9) has recently emerged as a key building block in medicinal chemistry and drug discovery. This heterocyclic aldehyde scaffold has demonstrated significant potential in the development of novel therapeutic agents, particularly in oncology and infectious disease research. Recent studies have highlighted its versatility as a pharmacophore due to its unique electronic properties and ability to form diverse molecular interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 5-methyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde as a core structure for developing selective kinase inhibitors. The compound's aldehyde functionality allowed for efficient derivatization through reductive amination and other coupling reactions, yielding a library of potent compounds with nanomolar activity against specific cancer targets. The CAS 1380740-41-9 derivative showed particularly promising results in inhibiting aberrant signaling pathways in non-small cell lung cancer models.

Structural analysis reveals that the pyrrolopyridine core of 1380740-41-9 provides optimal geometry for binding to ATP pockets of various kinases while maintaining favorable physicochemical properties. Computational modeling studies have demonstrated that the 5-methyl group enhances hydrophobic interactions, and the aldehyde moiety serves as an excellent handle for structure-activity relationship exploration. These features have made this scaffold increasingly valuable in fragment-based drug discovery approaches.

Recent synthetic methodology developments have significantly improved access to 5-methyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde derivatives. A 2024 publication in Organic Letters described a novel one-pot synthesis route that increased yield by 40% compared to traditional methods. This advancement has facilitated broader exploration of structure-activity relationships and enabled the rapid generation of compound libraries for high-throughput screening campaigns.

In antimicrobial research, derivatives of 1380740-41-9 have shown unexpected activity against drug-resistant bacterial strains. A team at the University of Cambridge reported in Nature Chemical Biology that certain functionalized analogs disrupt bacterial quorum sensing mechanisms, offering a potential new approach to combat antibiotic resistance. The aldehyde group was found to be crucial for this activity, serving as an electrophilic warhead in the inhibition of key virulence factors.

Ongoing clinical investigations are exploring the pharmacokinetic properties of lead compounds derived from this scaffold. Early phase studies indicate favorable metabolic stability and oral bioavailability profiles, addressing common challenges with heterocyclic drug candidates. Researchers are particularly optimistic about the potential for CNS penetration, with several candidates showing promise in neurodegenerative disease models.

Future research directions for 5-methyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde include exploration of its utility in PROTAC design and covalent inhibitor development. The compound's unique combination of synthetic accessibility and diverse biological activity makes it an increasingly important tool in modern drug discovery pipelines across multiple therapeutic areas.